Cas no 478043-88-8 (4-(2-formylphenoxy)benzenecarbonitrile)

• Product Name: 4-(2-formylphenoxy)benzenecarbonitrile
• CAS No: 478043-88-8
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD02082006
• CID: 1518384
• PubChem ID: 1477377
• Update Time: 2025-06-13

4-(2-formylphenoxy)benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-formylphenoxy)benzonitrile
• AC1LRTSL
• Oprea1_221787
• AC1Q6PVE
• 4-(2-formylphenoxy)benzenecarbonitrile
• CTK7I0020
• 2-(4-cyanophenoxy)benzaldehyde
• 4-(2-Formylphenoxy)benzonitrile, AldrichCPR
• CS-0366262
• SCHEMBL1764883
• MFCD02082006
• DTXSID10363118
• 4P-090
• DA-22833
• AKOS000260455
• 478043-88-8
• 2-[(4-cyanophenoxy)]benzaldehyde

• MDL： MFCD02082006
• Inchi： 1S/C14H9NO2/c15-9-11-5-7-13(8-6-11)17-14-4-2-1-3-12(14)10-16/h1-8,10H
• InChI Key： PHXACBMAMQKNJM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 223.06300
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-3 g/L) (25 ºC),
• PSA: 50.09000
• LogP: 3.16308

4-(2-formylphenoxy)benzenecarbonitrile Security Information

• Hazardous Material transportation number：UN3439
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III

Additional information on 4-(2-formylphenoxy)benzenecarbonitrile

Introduction to 4-(2-formylphenoxy)benzenecarbonitrile (CAS No. 478043-88-8)

4-(2-formylphenoxy)benzenecarbonitrile, with the CAS number 478043-88-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of aryl ethers and nitriles, and its molecular formula is C₁₅H₁₁NO₂.

The chemical structure of 4-(2-formylphenoxy)benzenecarbonitrile features a benzene ring substituted with a formyl group and an ether linkage to another benzene ring, which is further substituted with a cyano group. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex organic compounds.

In the realm of medicinal chemistry, 4-(2-formylphenoxy)benzenecarbonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. This finding suggests that 4-(2-formylphenoxy)benzenecarbonitrile could serve as a scaffold for developing novel anticancer agents.

Beyond its medicinal applications, 4-(2-formylphenoxy)benzenecarbonitrile has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research conducted at the University of California, Berkeley, demonstrated that thin films of this compound exhibited excellent charge transport properties, which are crucial for the performance of these devices.

The synthesis of 4-(2-formylphenoxy)benzenecarbonitrile typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-hydroxybenzaldehyde with 4-cyanophenylboronic acid in the presence of a palladium catalyst. This method provides high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, while 4-(2-formylphenoxy)benzenecarbonitrile is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The environmental impact of 4-(2-formylphenoxy)benzenecarbonitrile is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at the University of Manchester have developed a catalytic process that uses renewable feedstocks and minimizes waste generation.

In conclusion, 4-(2-formylphenoxy)benzenecarbonitrile (CAS No. 478043-88-8) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.